1-[4-Chloro-3-(trifluoromethyl)phenyl]-3-[(1r,4r)-4-{[5-(trifluoromethyl)pyridin-2-yl]oxy}cyclohexyl]urea

• IUPAC Name: 1-[4-chloro-3-(trifluoromethyl)phenyl]-3-[4-[5-(trifluoromethyl)pyridin-2-yl]oxycyclohexyl]urea
• InChI: InChI=1S/C20H18ClF6N3O2/c21-16-7-4-13(9-15(16)20(25,26)27)30-18(31)29-12-2-5-14(6-3-12)32-17-8-1-11(10-28-17)19(22,23)24/h1,4,7-10,12,14H,2-3,5-6H2,(H2,29,30,31)
• InChI Key: ISPSOOYSNVVMMB-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CCC1NC(=O)NC2=CC(=C(C=C2)Cl)C(F)(F)F)OC3=NC=C(C=C3)C(F)(F)F
• Molecular Formula: C20H18ClF6N3O2
• Molecular Weight: 481.8 g/mol

Description

The compound is a complex organic molecule with multiple functional groups, including a phenyl ring, a trifluoromethyl group, a cyclohexyl ring, and a urea group.

Synthesis Analysis

While specific synthesis methods for this compound were not found, there are studies on the synthesis of related compounds. For example, different derivatives of 4-[4–chloro-3-(trifluoromethyl)-phenyl]-4-piperidinol (TFMP) have been synthesized and evaluated for in vivo analgesic potential.

Mechanism of Action

While the specific mechanism of action for this compound is not available, related compounds such as 4-[4–chloro-3-(trifluoromethyl)-phenyl]-4-piperidinol (TFMP) derivatives have been studied for their analgesic potential.

Safety and Hazards

Based on the information available for a related compound, 1,3-Bis(4-chloro-3-(trifluoromethyl)phenyl)urea, it is advised to avoid breathing dust/fume/gas/mist/vapors/spray. It may cause respiratory irritation, serious eye damage, and skin irritation. In case of inadequate ventilation, wear respiratory protection.

Future Directions

The future directions could involve further synthesis and evaluation of related compounds for potential therapeutic applications, as seen in the study of TFMP derivatives.